N-[(2-chlorophenyl)methyl]piperidin-3-amine

• IUPAC Name: N-[(2-chlorophenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C12H17ClN2/c13-12-6-2-1-4-10(12)8-15-11-5-3-7-14-9-11/h1-2,4,6,11,14-15H,3,5,7-9H2
• InChI Key: RXKYZEJFHGSJSE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)NCC2=CC=CC=C2Cl
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol

Description

N-[(2-chlorophenyl)methyl]piperidin-3-amine, also known as deschloroketamine or DCK, is a dissociative anesthetic drug that belongs to the arylcyclohexylamine class. It is a derivative of ketamine and has been used for scientific research purposes due to its unique properties. DCK has been found to have potential therapeutic applications in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD).

Mechanism of Action

DCK works by blocking the N-methyl-D-aspartate (NMDA) receptors in the brain, which are involved in the transmission of pain signals and the regulation of mood. This results in a dissociative state, where the individual feels detached from their surroundings and experiences altered perceptions of reality.
Biochemical and Physiological Effects:
DCK has been found to have a range of biochemical and physiological effects, including analgesia, sedation, and hypnosis. It has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using DCK in lab experiments is that it has a longer half-life than ketamine, which allows for more prolonged effects. Additionally, DCK has a lower risk of causing respiratory depression, making it safer to use in animal studies. However, one limitation of using DCK is that it is still relatively new and understudied, so there may be unknown risks or side effects associated with its use.

Future Directions

There are several future directions for research on DCK. One area of interest is its potential therapeutic applications in the treatment of depression, anxiety, and PTSD. Further studies are needed to determine the optimal dosage and administration methods for these conditions. Additionally, more research is needed to understand the long-term effects of DCK use and its potential for abuse. Finally, studies are needed to investigate the use of DCK in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of DCK involves the reaction of 2-chlorobenzaldehyde with piperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

DCK has been used extensively in scientific research as a tool for studying the mechanisms of action of dissociative anesthetics. It has been found to have similar effects to ketamine, such as antidepressant and anti-inflammatory properties. DCK has also been used in animal studies to investigate its potential therapeutic applications in the treatment of depression, anxiety, and PTSD.